Cas no 1379149-80-0 (2-amino-3-(3-methylpyridin-4-yl)propan-1-ol)

• Product Name: 2-amino-3-(3-methylpyridin-4-yl)propan-1-ol
• CAS No: 1379149-80-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6057633
• PubChem ID: 130826775
• Update Time: 2025-06-15

2-amino-3-(3-methylpyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-methylpyridin-4-yl)propan-1-ol
• 1379149-80-0
• EN300-1777586

• Inchi： 1S/C9H14N2O/c1-7-5-11-3-2-8(7)4-9(10)6-12/h2-3,5,9,12H,4,6,10H2,1H3
• InChI Key： AAZLSXZKXGSAIA-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CN=CC=1C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(3-methylpyridin-4-yl)propan-1-ol

Introduction to 2-amino-3-(3-methylpyridin-4-yl)propan-1-ol (CAS No. 1379149-80-0)

2-amino-3-(3-methylpyridin-4-yl)propan-1-ol, identified by its CAS number 1379149-80-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine moiety linked to a propanol backbone with an amino group, exhibits a unique structural framework that positions it as a valuable intermediate in the development of novel therapeutic agents. The presence of both polar and aromatic functional groups makes it a versatile building block for further chemical modifications, enabling its application in diverse synthetic pathways.

The 3-methylpyridin-4-yl substituent in the molecule imparts specific electronic and steric properties, influencing its reactivity and potential interactions with biological targets. This feature has garnered attention from researchers exploring structure-activity relationships (SAR) in drug design. Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly for their role in modulating enzyme activity and receptor binding. The compound’s ability to serve as a scaffold for such modifications makes it a promising candidate for further exploration.

In the context of modern drug discovery, 2-amino-3-(3-methylpyridin-4-yl)propan-1-ol represents an example of how functionalized heterocycles can be leveraged to develop innovative pharmacological solutions. The pyridine ring, known for its stability and ability to engage in hydrogen bonding interactions, provides a robust core for medicinal chemists to append various pharmacophores. The amino group and hydroxyl group further enhance the compound’s utility, allowing for selective modifications such as acylation, alkylation, or nucleophilic substitution reactions. These attributes make it a cornerstone in the synthesis of more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can optimize the structure of 2-amino-3-(3-methylpyridin-4-yl)propan-1-ol to enhance its pharmacokinetic properties. For instance, studies have demonstrated that subtle alterations in the substitution pattern can significantly improve solubility and reduce off-target effects. This underscores the importance of precision in molecular design and highlights the compound’s potential as a lead candidate for further development.

The synthesis of 2-amino-3-(3-methylpyridin-4-yl)propan-1-ol involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include condensation reactions between appropriately substituted pyridine derivatives and propanediols, followed by functional group interconversions to achieve the desired configuration. Advances in catalytic methods have also facilitated more efficient routes to this compound, reducing reaction times and improving yields. Such improvements are critical for scaling up production and making these valuable intermediates more accessible for industrial applications.

From a biological perspective, 2-amino-3-(3-methylpyridin-4-yl)propan-1-ol has been investigated for its potential role in modulating various biological pathways. Its structural features suggest interactions with enzymes such as kinases or phosphodiesterases, which are often implicated in diseases like cancer or inflammatory disorders. Preliminary screenings have shown promising activity profiles, prompting further investigation into its mechanism of action. Such findings align with broader trends in drug discovery, where natural product-inspired scaffolds are being repurposed or modified to address unmet medical needs.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of novel applications for compounds like 2-amino-3-(3-methylpyridin-4-y]propan-o1o1). By analyzing vast datasets of chemical structures and biological responses, researchers can predict new therapeutic uses with remarkable precision. This approach has already led to unexpected breakthroughs, underscoring the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists. The compound’s versatility makes it an ideal candidate for such integrated research efforts.

In conclusion, 2-amino--(methylpyridin--4-yi]propa-n--1--ol (CAS No., 1379149--80--0) is a multifaceted compound with significant potential in pharmaceutical research.. Its unique structural features.. make it.. valuable intermediate.. diverse synthetic applications.. ongoing studies highlight its.. role as.. scaffold.. novel therapeutics.. future exploration promises even more exciting discoveries.. as field advances.. continued innovation will undoubtedly expand its utility across multiple domains..